Cas no 641637-85-6 (Benzoic acid, 4-(3-oxopropyl)-)

Benzoic acid, 4-(3-oxopropyl)- structure

641637-85-6 structure

Product Name:Benzoic acid, 4-(3-oxopropyl)-

CAS No:641637-85-6

Molecular Formula:C₁₀H₁₀O₃

Molecular Weight:178.1846

CID:832791

Benzoic acid, 4-(3-oxopropyl)- Properties

Names and Identifiers

- Benzoic acid, 4-(3-oxopropyl)-
- 4-(3-Oxopropyl)benzoic acid
- 4-(3-OXOPROPYL)-BENZOIC ACID
- InChIKey： SAWAJHOAUWSAOI-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H10O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-7H,1-2H2,(H,12,13)
- SMILES： C(CC1=CC=C(C=C1)C(=O)O)C=O

Computed Properties

Exact Mass: 178.063
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Heavy Atom Count: 13

Experimental Properties

PSA: 54.37

Benzoic acid, 4-(3-oxopropyl)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A014004394-250mg	4-Carboxyphenylpropanal	641637-85-6	97%	250mg	$499.20	2023-09-01

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